Methyl 2-({[3-(2-thienyl)acryloyl]amino}carbothioyl)hydrazinecarboxylate

• Molecular Formula: C10H11N3O3S2
• Molecular Weight: 285.3 g/mol
• IUPAC Name: methyl N-[[(E)-3-thiophen-2-ylprop-2-enoyl]carbamothioylamino]carbamate
• InChI: InChI=1S/C10H11N3O3S2/c1-16-10(15)13-12-9(17)11-8(14)5-4-7-3-2-6-18-7/h2-6H,1H3,(H,13,15)(H2,11,12,14,17)/b5-4+
• InChI Key: BUPWGSQTLSXZTF-SNAWJCMRSA-N
• Isomeric SMILES: COC(=O)NNC(=S)NC(=O)/C=C/C1=CC=CS1
• SMILES: COC(=O)NNC(=S)NC(=O)C=CC1=CC=CS1

Description

Methyl 2-({[3-(2-thienyl)acryloyl]amino}carbothioyl)hydrazinecarboxylate, also known as MATC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of thiosemicarbazones, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of Methyl 2-({[3-(2-thienyl)acryloyl]amino}carbothioyl)hydrazinecarboxylate is not fully understood. However, it is believed to exert its biological effects by inhibiting the activity of ribonucleotide reductase, an enzyme that is essential for DNA synthesis. This inhibition leads to a decrease in the production of DNA, which ultimately results in the death of cancer cells.
Biochemical and Physiological Effects
Methyl 2-({[3-(2-thienyl)acryloyl]amino}carbothioyl)hydrazinecarboxylate has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the proliferation of cancer cells by arresting them in the G1 phase of the cell cycle. Methyl 2-({[3-(2-thienyl)acryloyl]amino}carbothioyl)hydrazinecarboxylate has been found to be less toxic to normal cells compared to cancer cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of Methyl 2-({[3-(2-thienyl)acryloyl]amino}carbothioyl)hydrazinecarboxylate is its broad-spectrum activity against cancer cells and viruses. It is also relatively non-toxic to normal cells, which makes it a promising candidate for cancer therapy. However, one of the limitations of Methyl 2-({[3-(2-thienyl)acryloyl]amino}carbothioyl)hydrazinecarboxylate is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on Methyl 2-({[3-(2-thienyl)acryloyl]amino}carbothioyl)hydrazinecarboxylate. One potential area of research is the development of novel formulations of Methyl 2-({[3-(2-thienyl)acryloyl]amino}carbothioyl)hydrazinecarboxylate that improve its solubility and bioavailability. Another area of research is the identification of specific cancer types that are particularly sensitive to Methyl 2-({[3-(2-thienyl)acryloyl]amino}carbothioyl)hydrazinecarboxylate. Additionally, further studies are needed to elucidate the exact mechanism of action of Methyl 2-({[3-(2-thienyl)acryloyl]amino}carbothioyl)hydrazinecarboxylate and to optimize its therapeutic potential.

Synthesis Methods

Methyl 2-({[3-(2-thienyl)acryloyl]amino}carbothioyl)hydrazinecarboxylate can be synthesized through a multistep process starting from 2-thiophene carboxaldehyde. The first step involves the condensation of 2-thiophene carboxaldehyde with thiosemicarbazide to form 2-({[3-(2-thienyl)acryloyl]amino}carbothioyl)hydrazinecarboxamide. This intermediate compound is then treated with methyl iodide to obtain the final product, methyl 2-({[3-(2-thienyl)acryloyl]amino}carbothioyl)hydrazinecarboxylate.

Scientific Research Applications

Methyl 2-({[3-(2-thienyl)acryloyl]amino}carbothioyl)hydrazinecarboxylate has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anticancer, antiviral, and antimicrobial activities. Methyl 2-({[3-(2-thienyl)acryloyl]amino}carbothioyl)hydrazinecarboxylate has been found to be particularly effective against leukemia, breast cancer, and ovarian cancer cells. It has also been shown to have antiviral activity against the herpes simplex virus and the influenza virus.